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Compound of Interest

Compound Name: Ivabradine impurity 2

Cat. No.: B601732

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential degradation pathways
of lvabradine, a heart rate-lowering agent. The information presented is collated from various
stability and forced degradation studies, offering insights into the drug's susceptibility to
different stress conditions. This document is intended to support research, development, and
quality control activities related to lvabradine.

Overview of lvabradine Stability

Ivabradine has been shown to be a relatively stable molecule; however, it undergoes
degradation under specific stress conditions, including exposure to acid, base, oxidation, and
light.[1][2][3] Forced degradation studies are crucial for identifying potential degradation
products that could arise during manufacturing, storage, or administration, and for developing
stability-indicating analytical methods.

Summary of Degradation Products

Multiple studies have identified and characterized various degradation products of lvabradine
under hydrolytic, oxidative, and photolytic stress. The following table summarizes the key
degradation products reported in the literature, identified by their mass-to-charge ratio (m/z).
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Degradation Formation
miz ([M+H]*) . Reference(s)
Product ID Conditions
H1 505.31 Acid Hydrolysis (HCI) [1112]
H2 523.26 Acid Hydrolysis (HCI) [1][2]
H3 505.25 Acid Hydrolysis (HCI) [1112]
N1 487.29 Alkaline Hydrolysis [1112]
Ox1 Not specified Oxidation (H202) [1][2]
Ox2 Not specified Oxidation (H202) [2]
Ox3 471 Oxidation (H202) [1]
Ox4 293.20 Oxidation (H202) [1]
Ox5 Not specified Oxidation (H202) [1]
Photolytic
uvli 279.17 _ [1]
Degradation
N Photolytic
uv2 Not specified ) [1]
Degradation
Photolytic
uv3 485 , [1]
Degradation
UV4 (N-desmethyl Photolytic
_ . 455.26 _ [1]
ivabradine) Degradation

- Acid and Base
[-1to I-5 Not specified ) [41[5]
Hydrolysis

Experimental Protocols for Forced Degradation
Studies

The following are detailed methodologies for the key experiments cited in the literature for
inducing the degradation of lvabradine.
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Hydrolytic Degradation

 Acidic Hydrolysis:

o Protocol 1: 1 mg of Ivabradine was dissolved in 2 ml of 2 M hydrochloric acid (HCI) and
incubated at 80°C for 24 hours.[1][3]

o Protocol 2: lvabradine was subjected to 0.1 M HCI at 80°C for 2 hours.[5]

o It has been noted that Ivabradine exhibits different degradation behaviors in HCI and
sulfuric acid (H2S0a4), with some degradation products only forming in the presence of
HCI.[4][5]

e Alkaline Hydrolysis:

o Protocol 1: 1 mg of Ivabradine was dissolved in 2 ml of 1 M sodium hydroxide (NaOH) and
incubated at 80°C for 24 hours.[1][3]

o Protocol 2: Ivabradine was treated with 0.1 M NaOH at 80°C for 2 hours.[5]
e Neutral Hydrolysis:

o lvabradine was refluxed in water at 80°C for 2 hours.[5]

Oxidative Degradation

e Protocol 1: 1 mg of lvabradine was dissolved in 2 ml of hydrogen peroxide (H202) solution at
concentrations of 3%, 7.5%, and 15%, and incubated at 80°C for 24 hours.[1][3] Complete
degradation of lvabradine was observed under these conditions.[1]

e Protocol 2: The drug was exposed to 30% H202 at room temperature for 24 hours.[5]

Thermal Degradation

e Protocol 1: 1 mg of lvabradine was dissolved in 2 ml of deionized water and kept at 80°C for
24 hours.[1][3]

e Protocol 2: Ivabradine powder was kept in an oven at 105°C for 6 hours.[5]
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Photolytic Degradation

o Protocol 1: A solution of Ivabradine was exposed to UV radiation for 24 and 48 hours. After
48 hours, complete decomposition of Ivabradine was observed.[1] The illuminance was set
at 500 W/mz.[2]

e Protocol 2: The solid drug was exposed to UV light (254 nm) and fluorescent light for 7 days.
[5]

Visualization of Degradation Pathways

The following diagrams illustrate the proposed degradation pathways of Ivabradine under

different stress conditions.
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Ivabradine

Oxidation
(H202, 80°C)

Degradation Product Degradation Product Degradation Product Other Oxidative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b601732#potential-degradation-pathways-of-
ivabradine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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